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Compound of Interest

Compound Name: GPR88 agonist 2

Cat. No.: B12386174 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of novel compounds like GPR88 agonist 2 are paramount for laboratory safety and

environmental protection. This document provides a comprehensive guide to the disposal of

GPR88 agonist 2, grounded in established safety protocols for chemical waste management.

Immediate Safety and Handling Precautions
Before handling GPR88 agonist 2, it is crucial to consult the Safety Data Sheet (SDS) provided

by the supplier. The SDS for "GPR88 agonist 2" (CAS No. 2821859-71-4) should be the

primary source of safety information.[1][2] General safety measures include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[3][4]

Avoid Contact: Prevent direct contact with skin and eyes. In case of contact, rinse the

affected area thoroughly with water.[3]

Spill Management: In the event of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., diatomite) and decontaminate the area, potentially with alcohol.

Dispose of the contaminated material as hazardous waste.
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Step-by-Step Disposal Protocol for GPR88 Agonist 2
The disposal of GPR88 agonist 2 must comply with local, state, and federal regulations. The

following is a general procedural guide:

Waste Identification and Segregation:

Characterize the waste stream containing GPR88 agonist 2. This includes the neat

compound, solutions, and any contaminated labware.

Segregate the waste based on its components. For instance, separate organic solvent

solutions from aqueous solutions. Halogenated and non-halogenated solvent wastes

should also be collected in separate containers.

Container Selection and Labeling:

Use only chemically compatible and properly sealed containers for waste collection.

Clearly label the waste container with "Hazardous Waste" and a detailed description of its

contents, including the name "GPR88 agonist 2" and its concentration.

Waste Accumulation and Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep containers closed except when adding waste.

Disposal of Different Waste Forms:

Solid Waste: Collect unadulterated or expired solid GPR88 agonist 2 in a designated

hazardous waste container.

Solutions:

Organic Solutions: Collect organic solvent solutions containing GPR88 agonist 2 in a

designated solvent waste container. Do not mix with aqueous waste.
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Aqueous Solutions: Collect aqueous solutions in a separate container for aqueous

hazardous waste. Do not dispose of down the drain unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Contaminated Labware:

Dispose of grossly contaminated disposable labware (e.g., pipette tips, tubes) as solid

hazardous waste.

Decontaminate glassware by rinsing with a suitable solvent. The rinsate must be

collected as hazardous waste. After thorough decontamination, the glassware can be

washed and reused or disposed of according to standard laboratory procedures.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor.

Quantitative Data for GPR88 Agonist 2
The following table summarizes key quantitative information for GPR88 agonist 2, also

referred to as compound 53 in some literature.

Property Value Reference

CAS Number 2821859-71-4

Molecular Formula C₂₆H₃₃N₅O₃

Molecular Weight 463.57 g/mol

Appearance Solid, Off-white to light yellow

EC₅₀ (cAMP assay) 14 µM

EC₅₀ ([³⁵S]GTPγS binding) 8.9 µM

Storage (Solid) -20°C for 3 years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
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Experimental Protocols and Visualizations
GPR88 Signaling Pathway
GPR88 is an orphan G protein-coupled receptor (GPCR) that is highly expressed in the

striatum. Upon activation by an agonist, GPR88 couples to Gαi/o proteins, which in turn inhibit

the enzyme adenylyl cyclase. This inhibition leads to a decrease in the intracellular

concentration of cyclic AMP (cAMP), a key second messenger.
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Caption: GPR88 receptor activation by an agonist leading to the inhibition of cAMP production.

Experimental Workflow: Chemical Waste Disposal
The proper disposal of chemical waste is a critical experimental protocol in any research

setting. The following workflow outlines the logical steps for the disposal of GPR88 agonist 2
waste.
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Caption: A logical workflow for the safe and compliant disposal of GPR88 agonist 2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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